molecular formula C21H26N2O5 B267490 N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide

N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide

Cat. No. B267490
M. Wt: 386.4 g/mol
InChI Key: VFJSRRXRUADZRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, commonly known as BTCP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTCP is a benzamide derivative that has been shown to have a high affinity for dopamine receptors in the brain, making it a promising candidate for use in the study of dopamine-related disorders.

Mechanism of Action

BTCP acts as a dopamine receptor agonist, meaning that it binds to dopamine receptors in the brain and activates them in a similar way to dopamine itself. This leads to an increase in dopamine activity, which can have a range of effects depending on the specific receptor subtype involved.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BTCP are largely mediated by its interaction with dopamine receptors in the brain. These effects can include changes in neurotransmitter release, alterations in neuronal activity, and changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTCP for use in lab experiments is its high affinity for dopamine receptors, which makes it a valuable tool for investigating the role of dopamine in various disorders. However, its effects on other neurotransmitter systems can make it difficult to interpret results, and its potential for abuse means that it must be used with caution.

Future Directions

There are several potential future directions for research on BTCP, including its use in the development of new treatments for dopamine-related disorders, its potential as a tool for investigating the neurobiology of addiction, and its use in the study of the role of dopamine in learning and memory. Further research is needed to fully understand the potential applications of BTCP in scientific research.

Synthesis Methods

The synthesis of BTCP involves several steps, including the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-sec-butyl-N-methylamine to form the desired product, which is purified using column chromatography.

Scientific Research Applications

BTCP has been used extensively in scientific research for its potential applications in the study of dopamine-related disorders such as Parkinson's disease, schizophrenia, and addiction. Its high affinity for dopamine receptors makes it a valuable tool for investigating the role of dopamine in these disorders.

properties

Product Name

N-{4-[(sec-butylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide

Molecular Formula

C21H26N2O5

Molecular Weight

386.4 g/mol

IUPAC Name

N-[4-(butan-2-ylcarbamoyl)phenyl]-3,4,5-trimethoxybenzamide

InChI

InChI=1S/C21H26N2O5/c1-6-13(2)22-20(24)14-7-9-16(10-8-14)23-21(25)15-11-17(26-3)19(28-5)18(12-15)27-4/h7-13H,6H2,1-5H3,(H,22,24)(H,23,25)

InChI Key

VFJSRRXRUADZRT-UHFFFAOYSA-N

SMILES

CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Canonical SMILES

CCC(C)NC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.